molecular formula C7H8N2O3 B112161 5-Amino-2-methoxypyridine-4-carboxylic acid CAS No. 183741-91-5

5-Amino-2-methoxypyridine-4-carboxylic acid

Cat. No. B112161
M. Wt: 168.15 g/mol
InChI Key: BFYPMZJYCXUXFW-UHFFFAOYSA-N
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Description

5-Amino-2-methoxypyridine-4-carboxylic acid is a chemical compound with the molecular formula C7H8N2O3 . It is also known by other names such as 5-Amino-2-methoxy-isonicotinic acid . The compound has a molecular weight of 168.15 g/mol .


Synthesis Analysis

A study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines . This methodology has been used to synthesize a variety of 5-aminoaryl pyridines and 5-phenol pyridines .


Molecular Structure Analysis

The IUPAC name of the compound is 5-amino-2-methoxypyridine-4-carboxylic acid . The InChI code is 1S/C7H8N2O3/c1-12-6-2-4 (7 (10)11)5 (8)3-9-6/h2-3H,8H2,1H3, (H,10,11) . The compound’s canonical SMILES is COC1=NC=C (C (=C1)C (=O)O)N .


Chemical Reactions Analysis

The compound can be synthesized through a ring cleavage methodology reaction . This involves the remodeling of 3-formyl (aza)indoles/benzofurans .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 168.15 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 5 . The compound has a rotatable bond count of 2 . The exact mass and monoisotopic mass of the compound are 168.05349212 g/mol . The topological polar surface area of the compound is 85.4 Ų .

Scientific Research Applications

5-Amino-2-methoxypyridine-4-carboxylic Acid is a chemical compound with the molecular formula C7H8N2O3 . It’s typically stored in a dark place, under an inert atmosphere, at room temperature .

  • Medicinal and Pharmaceutical Chemistry : Amino acids are often used in the structural modification of natural products to improve their performance and minimize adverse effects . They play roles in protein synthesis, metabolism, body development, osmotic pressure stability, and neurotransmission . They also have a wide range of pharmacological activities, such as antitumor, anti-HIV, and anti-fatigue effects .

  • Organic Synthesis : Carboxylic acids are used in obtaining small molecules, macromolecules, synthetic or natural polymers, and in the modification of surfaces of nanoparticles and nanostructures . They are active in organic reactions, such as substitution, elimination, oxidation, coupling, etc .

  • Life Sciences : Carboxylic acids occur naturally in different stages of life cycles or can be produced in laboratories or at large scale from oxidation reactions of aldehydes, primary alcohols, and hydrocarbons, oxidative cleavage of olefins, base catalyzed .

  • Phosphoinositide 3-Kinase (PI3K) Inhibitors : This compound has been used as a reagent in the synthesis of a novel series of thienopyrimidines, which are highly potent and selective PI3K inhibitors . PI3Ks are a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which makes them an important target for cancer therapies .

  • Orexin Receptor Antagonists : 5-Amino-2-methoxypyridine-4-carboxylic Acid is also used to synthesize EMPA, a novel high-affinity selective antagonist for the OX2 receptor . Orexin receptors are a type of G protein-coupled receptor that are heavily involved in regulating arousal, wakefulness, and appetite .

  • Synthesis of Herbicides and Insecticides : Pyridine derivatives, such as 5-Amino-2-methoxypyridine, have been used as starting materials for the synthesis of some herbicides and insecticides . These compounds can interfere with the life cycle of pests, making them effective for pest control .

  • Food Additives : Carboxylic acids, which are part of the structure of 5-Amino-2-methoxypyridine-4-carboxylic Acid, can be used in food additives . They can provide sharp colorimetric and fluorogenic responses, which can be useful in food safety and quality control .

  • Phosphoinositide 3-Kinase (PI3K) Inhibitors : This compound has been used as a reagent in the synthesis of a novel series of thienopyrimidines, which are highly potent and selective PI3K inhibitors . PI3Ks are a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which makes them an important target for cancer therapies .

  • Orexin Receptor Antagonists : 5-Amino-2-methoxypyridine-4-carboxylic Acid is also used to synthesize EMPA, a novel high-affinity selective antagonist for the OX2 receptor . Orexin receptors are a type of G protein-coupled receptor that are heavily involved in regulating arousal, wakefulness, and appetite .

  • Synthesis of Herbicides and Insecticides : Pyridine derivatives, such as 5-Amino-2-methoxypyridine, have been used as starting materials for the synthesis of some herbicides and insecticides . These compounds can interfere with the life cycle of pests, making them effective for pest control .

  • Food Additives : Carboxylic acids, which are part of the structure of 5-Amino-2-methoxypyridine-4-carboxylic Acid, can be used in food additives . They can provide sharp colorimetric and fluorogenic responses, which can be useful in food safety and quality control .

Safety And Hazards

The compound is labeled with the GHS07 pictogram . The hazard statement is H302 . The precautionary statements are P280-P305+P351+P338 .

Future Directions

Substituted pyridines with diverse functional groups are important structural motifs found in numerous bioactive molecules . There is a need for a single robust method allowing the selective introduction of multiple functional groups . The application of the ring cleavage methodology reaction could provide a privileged pyridine scaffold containing biologically relevant molecules .

properties

IUPAC Name

5-amino-2-methoxypyridine-4-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8N2O3/c1-12-6-2-4(7(10)11)5(8)3-9-6/h2-3H,8H2,1H3,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BFYPMZJYCXUXFW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=NC=C(C(=C1)C(=O)O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8N2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20376274
Record name 5-Amino-2-methoxypyridine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20376274
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

168.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Amino-2-methoxypyridine-4-carboxylic acid

CAS RN

183741-91-5
Record name 5-Amino-2-methoxy-4-pyridinecarboxylic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=183741-91-5
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Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 5-Amino-2-methoxypyridine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20376274
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 183741-91-5
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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